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This guide provides researchers, scientists, and drug development professionals with best

practices and troubleshooting for the storage and analysis of historical Border Gateway

Protocol (BGP) routing data, notionally for an autonomous system like AS1928370.

Frequently Asked Questions (FAQs)
Q1: What is the standard format for historical BGP data, and where can I source it?

Historical BGP data is typically stored in the Multi-threaded Routing Toolkit (MRT) format, as

defined in RFC6396.[1] This format captures BGP routing information, including routing table

dumps (RIBs) and BGP update messages. Prominent public archives where you can obtain

this data include the University of Oregon's Route Views project and the RIPE NCC's Routing

Information Service (RIS).[1][2] These archives collect data from various BGP peers worldwide,

offering a comprehensive view of the internet's routing landscape.

Q2: My raw BGP data files are enormous. What is the first step to make them more

manageable?

The primary challenge with historical BGP data is its volume. A crucial first step is compression.

Due to the high redundancy in BGP update messages, where often only timestamps differ

between consecutive messages, the data is highly compressible.[2] Standard compression

utilities like Gzip or Bzip2 are effective. For more advanced, query-friendly storage, consider

chunked compression, where data is compressed in smaller blocks to allow for faster access to

specific time ranges without decompressing the entire file.[2]
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Q3: I'm trying to query prefix announcements for a specific time range, but it's extremely slow.

How can I optimize this?

Querying raw, compressed MRT files for specific time ranges or prefixes is inefficient because it

requires a full sequential scan. To optimize this, you need to preprocess the data and build an

indexed database. A common approach involves creating a back-end database with indices for

prefixes and AS paths.[2] Tools like BGP-Inspect utilize B+ tree indices to significantly speed up

queries.[2] Open-source frameworks like BGPStream are also designed for efficient processing

of both live and historical BGP data, abstracting away the complexities of data parsing and

filtering.[3][4]

Q4: What are the key differences between a RIB dump and a BGP update message?

A Routing Information Base (RIB) dump is a snapshot of a BGP router's complete routing table

at a specific point in time. It provides a comprehensive view of all the preferred routes to reach

various destinations. BGP update messages, on the other hand, capture the dynamics of

routing changes. They announce new routes, withdraw old ones, or update path attributes. For

historical analysis, using both is crucial: RIB dumps provide the baseline state, while update

messages provide the granular changes between these snapshots.

Q5: How can I detect routing anomalies like hijacks or leaks in the historical data?

Detecting anomalies involves analyzing patterns in BGP announcements. For instance, a BGP

hijack can be identified when an AS unexpectedly starts originating a prefix it doesn't own. A

route leak might be suspected if an AS starts announcing routes learned from one peer to

another, violating routing policies. To detect these, you can monitor for changes in the origin AS

for a given prefix or sudden, significant increases in the number of unique origin ASes for a set

of prefixes.[3] Tools that process historical data can be scripted to look for these specific

patterns.

Data Storage Optimization Strategies
Choosing the right storage strategy depends on the scale of your data and the types of queries

you intend to run. Below is a comparison of common approaches.
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Storage Strategy Pros Cons Best For

Compressed MRT

Files

Simple to store;

preserves original

data format.

Extremely slow for

analytical queries;

requires full-file

decompression.

Archival purposes;

initial data staging.

Time-Series Database

(e.g., InfluxDB,

TimescaleDB)

Optimized for time-

based queries; good

compression for time-

series data.

May not be ideal for

complex graph-based

queries (e.g., AS path

analysis).

Monitoring routing

stability over time;

analyzing update

frequency.

Columnar Database

(e.g., ClickHouse,

Apache Druid)

High-performance

analytical queries;

excellent data

compression.

Can be complex to set

up and maintain;

requires a well-

defined schema.

Large-scale, fast

aggregations and

statistical analysis of

routing data.

Custom Indexed

Database

Highly optimized for

specific BGP query

patterns (prefix, AS

path).[2]

Requires significant

development effort;

less flexible for ad-hoc

queries.

Building specialized

BGP analysis tools

with high-performance

requirements.

Experimental Protocols
Protocol 1: BGP Data Ingestion and Indexing Pipeline
This protocol outlines the steps to process raw MRT files into an indexed database for efficient

querying.

Objective: To create a queryable database of historical BGP data.

Methodology:

Data Acquisition: Download historical BGP update and RIB dump files in MRT format from a

public repository (e.g., RIPE RIS or Route Views).

Data Parsing: Use a library capable of parsing MRT files (e.g., the one provided with

BGPStream) to extract individual BGP messages.
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Data Extraction: For each BGP message, extract key fields:

Timestamp

Peer AS

Prefix (and prefix length)

Origin AS

AS Path

Community Attributes

Message Type (Announcement or Withdrawal)

Database Loading:

Choose a suitable database backend (e.g., a columnar or time-series database).

Define a schema that maps the extracted fields to database columns.

Load the parsed data into the database in batches.

Indexing:

Create indices on the most frequently queried columns: timestamp, prefix, origin_as, and

as_path.

For AS path queries, consider specialized indexing techniques if your database does not

support array indexing efficiently.

Verification: Run a set of predefined queries (e.g., find all announcements for a specific

prefix in a given month) to verify the integrity of the data and the performance of the indices.

Visualizations
BGP Data Processing Workflow
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The following diagram illustrates the pipeline for ingesting and processing raw BGP data for

analysis.

Data Source Processing Pipeline
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Caption: Workflow for ingesting and processing historical BGP data.

Decision Tree for Storage Optimization
This diagram presents a logical decision-making process for selecting an appropriate data

storage solution.

Caption: Decision tree for choosing a BGP data storage strategy.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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